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Thioquinapiperifil Profile & Putative Mechanism

Thioquinapiperifil is identified as a synthetic Phosphodiesterase-5 (PDE-5) inhibitor, first discovered as an

undeclared adulterant in dietary supplements marketed for sexual enhancement [1] [2]. Its classification

suggests a non-competitive inhibition mechanism [2].

The table below summarizes its known characteristics:

Property Description

IUPAC Name 3-ethyl-1,3-dihydro-8-[[[2-[4-(hydroxymethyl)-1-piperidinyl]phenyl]methyl]amino]-2H-

imidazo[4,5-g]quinazoline-2-thione [1]

Molecular
Formula

C₂₄H₂₈N₆OS [1]

Molecular
Weight

448 g/mol [1]

Inhibitor Type Non-competitive PDE-5 inhibitor (putative) [2]
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Property Description

Structural
Class

Imidazoquinazoline derivative [1]

Based on its classification, Thioquinapiperifil is expected to behave as a typical non-competitive inhibitor.

The following diagram illustrates this general mechanism, which it is presumed to follow.
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Diagram 1: Putative non-competitive inhibition mechanism of Thioquinapiperifil. The inhibitor binds the

enzyme at an allosteric site, forming an inactive complex without preventing substrate binding [3] [4].
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The identification of Thioquinapiperifil in complex matrices like dietary supplements relies on advanced

analytical techniques. The general workflow involves liquid chromatography coupled with high-resolution

mass spectrometry [5].
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Diagram 2: General analytical workflow for identifying Thioquinapiperifil and analogous PDE-5 inhibitors

in dietary supplements using LC-MS [5].

Research and Data Gaps

A comprehensive comparative guide is currently limited by a lack of publicly available primary research

data.
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Kinetic Data: The search results did not contain specific quantitative data for Thioquinapiperifil,
such as its inhibitor constant (Ki), half-maximal inhibitory concentration (IC₅₀), or its impact on the
kinetic parameters Vₘₐₓ and Kₘ. This data is essential for a direct comparison with other PDE-5

inhibitors.
Experimental Protocols: While the general analytical method for detection is outlined [5], detailed

laboratory protocols for establishing its non-competitive mechanism (e.g., enzyme kinetics assays
with purified PDE-5) are not available in the searched literature.

Clinical & Toxicological Data: There is a significant lack of information on the potency, efficacy,
toxicity, and pharmacological profile of Thioquinapiperifil in pre-clinical or clinical studies [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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